Cas no 2386861-02-3 (3-(tert-Butyl)-5-fluoropyridine)

• Product Name: 3-(tert-Butyl)-5-fluoropyridine
• CAS No: 2386861-02-3
• MF: C₉H₁₂FN
• MW: 153.196685791016
• CID: 5705754
• PubChem ID: 21031506
• Update Time: 2024-03-01

3-(tert-Butyl)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)-5-fluoropyridine
• SCHEMBL6371572
• 2386861-02-3

• Inchi： 1S/C9H12FN/c1-9(2,3)7-4-8(10)6-11-5-7/h4-6H,1-3H3
• InChI Key： LQPBCTIYMIBHNL-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1)C(C)(C)C

Computed Properties

• Exact Mass: 153.095377549g/mol
• Monoisotopic Mass: 153.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives